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Compound of Interest

NT-methyl-D-histidine
Compound Name:

dihydrochloride
CAS No.: 2137082-08-5
Cat. No.: B2383450

Get Quote

Executive Summary & Core Identity

In the landscape of peptidomimetics and metabolic stability,

-methyl-D-histidine dihydrochloride represents a specialized scaffold.[1] Unlike its L-isomer—a
well-documented biomarker for myofibrillar protein degradation—the D-isomer is primarily
utilized in drug discovery to introduce proteolytic resistance and conformational constraints into
peptide therapeutics.[1]

This guide provides the definitive physicochemical data, synthesis logic, and quality control
protocols required to work with this compound, resolving the persistent nomenclature confusion
between the

(tele) and

(pros) positions.

The Core Metric: Molecular Weight
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Component Formula Contribution ( g/mol )
Free Base 169.18

Counterion 72.92

Total MW 242.10

Critical Note on Stoichiometry: Commercial preparations of methylated histidines often vary
between monohydrochloride and dihydrochloride forms.[2] The 242.10 g/mol value assumes a

fully protonated imidazole ring and

-amine group (dihydrochloride), which is the most stable solid form for storage.
Always verify the Certificate of Analysis (CoA) for water content (hydrates), as these
salts are hygroscopic.

Structural Anatomy & Nomenclature Resolution

One of the most frequent sources of experimental error in histidine chemistry is the ambiguity in
nitrogen numbering.[2] This guide adheres to the IUPAC standard, which supersedes the older
biochemical numbering.

The (Tele) vs. (Pros) Distinction[2][3]

o (Tele): The nitrogen atom furthest from the alanine side chain. In older organic chemistry
literature, this was often designated as

or

depending on the starting point, but IUPAC defines it clearly as

e (Pros): The nitrogen atom nearest to the alanine side chain.
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For

-methyl-D-histidine, the methyl group is attached to the nitrogen remote from the chiral center.

[1]

Molecular Composition

2 X HCI
72.92 g/mol

Total MW
242.10 g/mol

Base MW
169.18 g/mol
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Figure 1: Structural hierarchy distinguishing the specific methylation site and molecular weight
contributions.[1]

Synthesis & Experimental Handling

Because the D-isomer is less common than the L-isomer, it is often obtained via custom
synthesis or specialized vendors.[1] The synthesis requires strict regiocontrol to prevent
methylation at the more nucleophilic

-nitrogen or racemization of the

-carbon.[1]
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Synthesis Logic (Regiocontrol)

Direct methylation of histidine often yields a mixture of

and

isomers.[2] High-purity

-methyl-D-histidine is typically synthesized using the Trityl (Trt) protection strategy:

¢ Protection: The

nitrogen is sterically hindered or protected (e.g., with a Trityl group), forcing the methylating
agent (Methyl lodide/Dimethyl Sulfate) to attack the

position.[2]

o Deprotection: Acidic removal of the Trityl group.[2]

o Salt Formation: Treatment with concentrated HCI to form the stable dihydrochloride.[2]

Preparation of Stock Solutions

Protocol: Reconstitution of Hygroscopic Salt
e Solvent: HPLC-grade Water or 0.1 M HCI (to maintain stability).
» Concentration: Typical stock is 100 mM.[2]
o Calculation: To prepare 10 mL of 100 mM stock, weigh 242.1 mg of the powder.

o Handling: The dihydrochloride salt is hygroscopic.[2] Weighing must be performed quickly in
a humidity-controlled environment or a glovebox.[1] If the powder appears clumped or sticky,
it has likely absorbed water, rendering the gravimetric MW calculation inaccurate. In such
cases, determine the precise concentration via gNMR (Quantitative NMR).[2]

Analytical Validation (QC)

Trustworthiness in data depends on validating the material identity.[2] Do not rely solely on
vendor labels for rare isomers.
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Mass Spectrometry (LC-MS)

In Electrospray lonization (ESI), the HCI counterions dissociate.[2] You will detect the
protonated base.[2]

e Target m/z:

[2]
» Mode: Positive lon Mode (ESI+)

 Differentiation: MS alone cannot distinguish D vs. L or

VS.

isomers.[2]

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for confirming the methylation site.[2]
e Solvent:
+ Key Signal: The N-Methyl group appears as a sharp singlet.[1]
o -Methyl:
ppm.[1]
o -Methyl:

ppm (Often slightly downfield, but shifts depend on pH).[1]

» NOE (Nuclear Overhauser Effect): To definitively prove position, perform a NOESY
experiment.[2]

o -Me will show NOE cross-peaks with the C2-H and the
/

protons of the side chain.[1]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://eontrading.uk/product/1-methylpiperazin-2-one-59702-07-7/
https://eontrading.uk/product/1-methylpiperazin-2-one-59702-07-7/
https://eontrading.uk/product/1-methylpiperazin-2-one-59702-07-7/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00884/full
https://eontrading.uk/product/1-methylpiperazin-2-one-59702-07-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o -Me will show NOE cross-peaks only with the C2-H and C5-H (ring protons), but is too
distant from the side chain to show strong interaction.[1]

Chiral HPLC (Isomer Purity)

To confirm D-enantiomeric purity (avoiding L-contamination):

e Column: Crown ether-based chiral columns (e.g., CROWNPAK CR-I(+)).[1][2]
» Mobile Phase: Perchloric acid (pH 1.0-2.0).[2]

e Detection: UV at 210 nm.[2]

o Expectation: The D-isomer typically elutes before the L-isomer on Crownpak CR(+) columns,
but verify with a racemic standard.

Raw Material
(N-tau-Me-D-His 2HCI)

Validation Workflow
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Figure 2: Quality Control decision tree for validating isomeric purity and salt stoichiometry.
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Applications in Drug Development

Why use the D-isomer?

» Proteolytic Stability: Peptide bonds involving D-amino acids are generally resistant to
endogenous proteases.[1] Incorporating

-methyl-D-histidine into a peptide sequence can significantly extend the plasma half-life (
) of the therapeutic.[1]

o Conformational Constraint: The methyl group on the imidazole ring alters the hydrogen-
bonding network and steric profile, potentially locking the peptide into a bioactive
conformation (e.g., disrupting a helix or inducing a turn).[2]

¢ Negative Control: In biological assays, the D-isomer serves as an ideal negative control to
prove that a biological effect is stereospecific (receptor-mediated) rather than a non-specific
physicochemical effect.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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